Development of highly sensitive and selective molecules for detection of spermidine and spermine†

Organic & Biomolecular Chemistry Pub Date: 2009-09-09 DOI: 10.1039/B909682E

Abstract

To establish an effective and concise procedure for determining the concentrations of spermidine and spermine, several functional molecules based on phenolphthalein and two crown loops were constructed. Host 5 with a dimethylamino group showed excellent selectivity for spermidine and spermine among other biogenic amines and high sensitivity compared with basic host 1.

Graphical abstract: Development of highly sensitive and selective molecules for detection of spermidine and spermine
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